![molecular formula C17H15N5S2 B4849437 2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole](/img/structure/B4849437.png)
2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole
Overview
Description
2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole, also known as DMXB, is a chemical compound that has been extensively studied for its potential therapeutic applications. DMXB belongs to the class of benzothiazole compounds that have been shown to possess various biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.
Mechanism of Action
2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole exerts its biological effects by modulating the activity of nicotinic acetylcholine receptors (nAChRs). This compound is a selective agonist of the α7 nAChR subtype, which is highly expressed in the brain and is involved in various physiological processes, including learning and memory, synaptic plasticity, and neuroprotection. This compound binding to the α7 nAChR activates downstream signaling pathways that lead to the release of neurotrophic factors and anti-inflammatory cytokines, which contribute to the neuroprotective and anti-inflammatory effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects, including:
1. Neuroprotective effects: this compound can protect neurons from oxidative stress, inflammation, and excitotoxicity, which are common mechanisms of neurodegeneration.
2. Anti-inflammatory effects: this compound can reduce inflammation by modulating the activity of immune cells and cytokines.
3. Antitumor effects: this compound has been shown to inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.
Advantages and Limitations for Lab Experiments
2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole has several advantages for lab experiments, including its high selectivity for the α7 nAChR subtype, its ability to cross the blood-brain barrier, and its low toxicity. However, this compound has some limitations, including its low solubility in water, which can limit its use in in vitro experiments, and its potential off-target effects, which can complicate the interpretation of experimental results.
Future Directions
For 2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole research include:
1. Optimization of the synthesis method to increase the yield and purity of this compound.
2. Development of new formulations of this compound to improve its solubility and bioavailability.
3. Investigation of the potential of this compound as a treatment for other neurological and psychiatric disorders, such as schizophrenia and depression.
4. Identification of the molecular mechanisms underlying the neuroprotective and anti-inflammatory effects of this compound.
5. Evaluation of the safety and efficacy of this compound in clinical trials for the treatment of neurodegenerative diseases and chronic pain.
Scientific Research Applications
2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. This compound has been shown to possess neuroprotective properties and can improve cognitive function in animal models of these diseases. This compound has also been studied for its potential use in the treatment of chronic pain, inflammation, and cancer.
Properties
IUPAC Name |
2-[[1-(2,4-dimethylphenyl)tetrazol-5-yl]methylsulfanyl]-1,3-benzothiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N5S2/c1-11-7-8-14(12(2)9-11)22-16(19-20-21-22)10-23-17-18-13-5-3-4-6-15(13)24-17/h3-9H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPYOYFYBEPRPAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N2C(=NN=N2)CSC3=NC4=CC=CC=C4S3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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